Cas no 52382-17-9 (10H-Phenothiazine, 10-(1-oxobutyl)-)

• Product Name: 10H-Phenothiazine, 10-(1-oxobutyl)-
• CAS No: 52382-17-9
• MF: C₁₆H₁₅NOS
• MW: 269.361402750015
• CID: 359772
• PubChem ID: 793849
• Update Time: 2025-04-19

10H-Phenothiazine, 10-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-(1-oxobutyl)-
• 1-phenothiazin-10-ylbutan-1-one
• AKOS005610709
• DTXSID80355202
• Cambridge id 5307651
• 52382-17-9
• Oprea1_537500
• SCHEMBL7982855
• 10-butyryl-10H-phenothiazine
• Oprea1_433476

• Inchi： 1S/C16H15NOS/c1-2-7-16(18)17-12-8-3-5-10-14(12)19-15-11-6-4-9-13(15)17/h3-6,8-11H,2,7H2,1H3
• InChI Key： UYXTYYWMRACDJW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(CCC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 269.08755
• Monoisotopic Mass: 269.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31